Bangangxanthone A
Overview
Description
Bangangxanthone A is a natural product found in Garcinia smeathmannii with data available.
Scientific Research Applications
Antioxidant Properties
Bangangxanthone A, identified in the stem bark of Garcinia polyantha, has demonstrated antioxidant properties. Specifically, it exhibits DPPH radical scavenging activities, indicating its potential as a natural antioxidant agent (Lannang et al., 2005).
Potential in Diabetes Treatment
Research on xanthones isolated from African medicinal plants, including this compound, suggests they may serve as potent inhibitors against the aldose reductase enzyme, involved in blood glucose regulation. This indicates the potential for this compound in diabetes treatment, particularly as a candidate for aldose reductase inhibitory drugs (Owoseeni et al., 2022).
Antimicrobial Activity
This compound, among other compounds isolated from Garcinia smeathmannii, shows antimicrobial activity against a range of pathogens, including Gram-positive and Gram-negative bacteria, as well as Candida species. This highlights its potential use in treating bacterial and fungal infections (Kuete et al., 2007).
Properties
Molecular Formula |
C23H22O6 |
|---|---|
Molecular Weight |
394.4 g/mol |
IUPAC Name |
6,8,11-trihydroxy-3-methyl-3-(4-methylpent-3-enyl)pyrano[2,3-c]xanthen-7-one |
InChI |
InChI=1S/C23H22O6/c1-12(2)5-4-9-23(3)10-8-13-17(29-23)11-16(26)19-20(27)18-14(24)6-7-15(25)22(18)28-21(13)19/h5-8,10-11,24-26H,4,9H2,1-3H3 |
InChI Key |
HFJSQHGZXHTCLI-UHFFFAOYSA-N |
Canonical SMILES |
CC(=CCCC1(C=CC2=C(O1)C=C(C3=C2OC4=C(C=CC(=C4C3=O)O)O)O)C)C |
synonyms |
bangangxanthone A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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